Cas no 1417567-87-3 (3,5-difluoro-4-(trifluoromethyl)phenylmethanol)

• Product Name: 3,5-difluoro-4-(trifluoromethyl)phenylmethanol
• CAS No: 1417567-87-3
• MF: C₈H₅F₅O
• MW: 212.116719961166
• CID: 4597689
• PubChem ID: 75539535
• Update Time: 2025-11-01

3,5-difluoro-4-(trifluoromethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [3,5-Difluoro-4-(trifluoromethyl)phenyl]methanol
• 3,5-difluoro-4trifluoromethyl hydroxymethylbenzene
• 3,5-difluoro-4-(trifluoromethyl)phenylmethanol
• VRTWXMZDVDWKQB-UHFFFAOYSA-N
• SCHEMBL17284128
• 3,5-Difluoro-4-trifluoromethyl hydroxymethylbenZene
• AT36193
• (3,5-Difluoro-4-(trifluoromethyl)phenyl)methanol
• 1417567-87-3
• MFCD22566367
• EN300-180428
• CS-0378719

• Inchi： 1S/C8H5F5O/c9-5-1-4(3-14)2-6(10)7(5)8(11,12)13/h1-2,14H,3H2
• InChI Key： VRTWXMZDVDWKQB-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(F)=C(C(F)(F)F)C(F)=C1

Computed Properties

• Exact Mass: 212.02605559g/mol
• Monoisotopic Mass: 212.02605559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3,5-difluoro-4-(trifluoromethyl)phenylmethanol

Research Briefing on 3,5-Difluoro-4-(trifluoromethyl)phenylmethanol (CAS: 1417567-87-3) in Chemical Biology and Pharmaceutical Applications

3,5-Difluoro-4-(trifluoromethyl)phenylmethanol (CAS: 1417567-87-3) is a fluorinated aromatic alcohol that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound features a trifluoromethyl group and two fluorine atoms on the phenyl ring, which confer enhanced lipophilicity and metabolic stability, making it a valuable intermediate for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3,5-difluoro-4-(trifluoromethyl)phenylmethanol as a key building block for the synthesis of novel kinase inhibitors. The study demonstrated that the compound's fluorinated aromatic ring could effectively interact with hydrophobic pockets in the ATP-binding site of target kinases, leading to improved binding affinity and selectivity. The researchers synthesized a series of derivatives and evaluated their inhibitory activity against a panel of kinases, identifying several promising candidates for further development.

Another recent application of this compound was reported in the field of agrochemicals. A 2022 study in Pest Management Science highlighted its use as an intermediate in the synthesis of next-generation herbicides. The trifluoromethyl group was found to enhance the herbicidal activity by increasing the compound's ability to penetrate plant cell membranes and inhibit essential metabolic pathways. This research underscores the versatility of 3,5-difluoro-4-(trifluoromethyl)phenylmethanol in both pharmaceutical and agrochemical applications.

The synthetic routes to 3,5-difluoro-4-(trifluoromethyl)phenylmethanol have also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis method that improves yield and reduces environmental impact. The authors employed a catalytic hydrogenation approach using a palladium-based catalyst, achieving high selectivity and minimizing the formation of byproducts. This advancement is expected to facilitate the large-scale production of the compound for industrial applications.

In addition to its synthetic utility, the compound's physicochemical properties have been characterized in detail. A 2023 study in Chemical & Pharmaceutical Bulletin reported its solubility, stability, and partition coefficient (logP), which are critical parameters for drug design. The results indicated that 3,5-difluoro-4-(trifluoromethyl)phenylmethanol exhibits favorable drug-like properties, further supporting its potential as a scaffold for medicinal chemistry.

Looking ahead, researchers are exploring the incorporation of this compound into more complex molecular architectures, such as PROTACs (proteolysis-targeting chimeras) and other targeted protein degraders. Preliminary data presented at the 2023 American Chemical Society National Meeting suggest that its fluorinated aromatic ring can enhance the pharmacokinetic properties of these advanced therapeutics. Ongoing studies aim to validate these findings and expand the compound's applications in precision medicine.

In conclusion, 3,5-difluoro-4-(trifluoromethyl)phenylmethanol (CAS: 1417567-87-3) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in synthesis and application, position it as a promising candidate for the development of novel therapeutics and agrochemicals. Future research will likely uncover additional roles for this compound in addressing unmet medical and agricultural needs.